Cas no 2679926-31-7 ((2S)-6-azido-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid)

(2S)-6-Azido-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid is a chiral amino acid derivative featuring an azido group at the ε-position and an allyloxycarbonyl (Alloc) protecting group on the α-amino functionality. The azido moiety enables selective modification via click chemistry, such as Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), making it valuable for bioconjugation and peptide synthesis. The Alloc group offers orthogonal deprotection under mild conditions using palladium catalysts, allowing for controlled sequential reactions. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and the development of functionalized biomaterials. Its structural versatility supports applications in drug discovery, chemical biology, and materials science.
(2S)-6-azido-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid structure
2679926-31-7 structure
Product Name:(2S)-6-azido-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid
CAS No:2679926-31-7
MF:C10H16N4O4
MW:256.258441925049
CID:5645021
PubChem ID:165920531
Update Time:2025-10-31

(2S)-6-azido-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28280047
    • 2679926-31-7
    • (2S)-6-azido-2-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
    • (2S)-6-azido-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid
    • Inchi: 1S/C10H16N4O4/c1-2-7-18-10(17)13-8(9(15)16)5-3-4-6-12-14-11/h2,8H,1,3-7H2,(H,13,17)(H,15,16)/t8-/m0/s1
    • InChI Key: OBHTWBDHERAIQK-QMMMGPOBSA-N
    • SMILES: OC([C@H](CCCCN=[N+]=[N-])NC(=O)OCC=C)=O

Computed Properties

  • Exact Mass: 256.11715500g/mol
  • Monoisotopic Mass: 256.11715500g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 10
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 90Ų

(2S)-6-azido-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28280047-0.05g
(2S)-6-azido-2-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
2679926-31-7 95.0%
0.05g
$563.0 2025-03-19
Enamine
EN300-28280047-0.1g
(2S)-6-azido-2-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
2679926-31-7 95.0%
0.1g
$591.0 2025-03-19
Enamine
EN300-28280047-0.25g
(2S)-6-azido-2-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
2679926-31-7 95.0%
0.25g
$617.0 2025-03-19
Enamine
EN300-28280047-0.5g
(2S)-6-azido-2-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
2679926-31-7 95.0%
0.5g
$645.0 2025-03-19
Enamine
EN300-28280047-1.0g
(2S)-6-azido-2-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
2679926-31-7 95.0%
1.0g
$671.0 2025-03-19
Enamine
EN300-28280047-2.5g
(2S)-6-azido-2-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
2679926-31-7 95.0%
2.5g
$1315.0 2025-03-19
Enamine
EN300-28280047-5.0g
(2S)-6-azido-2-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
2679926-31-7 95.0%
5.0g
$1945.0 2025-03-19
Enamine
EN300-28280047-10.0g
(2S)-6-azido-2-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
2679926-31-7 95.0%
10.0g
$2884.0 2025-03-19
Enamine
EN300-28280047-1g
(2S)-6-azido-2-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
2679926-31-7
1g
$671.0 2023-09-09
Enamine
EN300-28280047-5g
(2S)-6-azido-2-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
2679926-31-7
5g
$1945.0 2023-09-09

(2S)-6-azido-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid Related Literature

Additional information on (2S)-6-azido-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid

Introduction to (2S)-6-azido-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid (CAS No. 2679926-31-7)

(2S)-6-azido-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid (CAS No. 2679926-31-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic biology. This compound is characterized by its unique structural features, including an azide group and an allyl ester functionality, which make it a valuable intermediate in the synthesis of complex molecules and bioconjugates.

The azide group in (2S)-6-azido-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid is particularly noteworthy due to its reactivity in click chemistry reactions. Click chemistry, a concept introduced by K. Barry Sharpless, has revolutionized the field of chemical synthesis by providing rapid and highly efficient methods for forming covalent bonds. The azide group can undergo copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, which are widely used in the synthesis of peptides, proteins, and other biomolecules.

In addition to its utility in click chemistry, the allyl ester functionality in (2S)-6-azido-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid provides further synthetic flexibility. The allyl group can be selectively cleaved under mild conditions, making it an excellent protecting group for carboxylic acids. This property is particularly useful in the stepwise synthesis of complex organic molecules, where protecting groups are essential to prevent unwanted side reactions.

Recent studies have highlighted the potential applications of (2S)-6-azido-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of novel antiviral agents. The researchers utilized the azide group to conjugate the compound with specific targeting moieties, enhancing its ability to selectively bind to viral proteins and inhibit viral replication.

Another area of interest is the use of (2S)-6-azido-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The azide group can be used to create masked functionalities that are activated under specific physiological conditions, such as changes in pH or enzyme activity. This approach has shown promise in improving the pharmacokinetic properties and reducing the toxicity of therapeutic agents.

The synthetic accessibility of (2S)-6-azido-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid is another factor contributing to its widespread use. Several efficient synthetic routes have been reported in the literature, allowing for large-scale production with high yields and purity. One such method involves the reaction of 6-bromo-n-hexanoic acid with propargyl alcohol followed by azidation using sodium azide. This multi-step process has been optimized to minimize side reactions and ensure consistent product quality.

In conclusion, (2S)-6-azido-2-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid (CAS No. 2679926-31-7) is a highly versatile compound with significant potential in various areas of medicinal chemistry and synthetic biology. Its unique structural features, reactivity in click chemistry reactions, and synthetic accessibility make it an invaluable tool for researchers and chemists working on the development of new therapeutic agents and bioconjugates.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.